Fusarenone X

• Molecular Formula: C17H22O8
• Molecular Weight: 354.4 g/mol
• InChI: InChI=1S/C17H22O8/c1-7-4-9-16(5-18,12(22)10(7)20)15(3)13(24-8(2)19)11(21)14(25-9)17(15)6-23-17/h4,9,11-14,18,21-22H,5-6H2,1-3H3
• InChIKey: XGCUCFKWVIWWNW-UHFFFAOYSA-N
• Solubility: Soluble in ethyl acetate, ethanol, methanol and chloroform; insoluble in n-hexane and n-pentane

Fusarenone X (FX) Product Overview

Fusarenone X (FX; 4-acetylnivalenol) is a type B trichothecene mycotoxin primarily produced by Fusarium crookwellense and related fungi, frequently co-occurring with deoxynivalenol (DON) and nivalenol (NIV) in cereal grains [1]. As a sesquiterpenoid epoxide, FX exerts toxicity through ribosome binding and inhibition of peptidyl transferase activity, leading to potent protein synthesis arrest, DNA synthesis disruption, and induction of apoptosis in actively dividing cells [1]. FX is recognized as more acutely toxic than its in-class analogs DON and NIV in multiple experimental systems, yet it remains less extensively characterized, creating a critical gap in compound-specific reference data for researchers in toxicology, food safety, immunology, and analytical chemistry.

Type B trichothecene mycotoxin research compound; requires compound-specific validation as it is not interchangeable with DON or NIV.

Supports cytotoxicity screening, immunotoxicity modeling, and toxicokinetic studies where a steep dose-response profile is needed.

Reported as a prodrug with higher oral absorption than nivalenol, enabling oral toxicology and prodrug conversion research.

Use as an analytical reference standard in co-contamination source attribution and hazard characterization studies.

• [1] Takahashi Y, Nagata S, Suzuki T, et al. An overview of the toxicology and toxicokinetics of fusarenon-X, a type B trichothecene mycotoxin. J Vet Med Sci. 2017;79(1):6-13. doi:10.1292/jvms.16-0008 View Source

Why FX Cannot Be Replaced by DON or NIV

Despite a shared 12,13-epoxytrichothecene core, type B trichothecenes exhibit critical pharmacodynamic, pharmacokinetic, and toxicological divergences that preclude generic inter-substitution. FX is the 4-acetyl ester of nivalenol and functions as a prodrug with markedly superior oral absorption and systemic exposure compared to its deacetylated counterpart [1]. Head-to-head cytotoxicity studies consistently rank FX > NIV > DON in potency across insect, human lymphocyte, and respiratory epithelial cell models, with FX exceeding DON's potency by up to 158-fold in some assays [2]. Furthermore, transcriptomic profiling reveals that FX and DON activate distinct intestinal inflammatory pathways, meaning that experimental outcomes obtained with DON or NIV cannot be directly extrapolated to FX-mediated toxicity [3]. These multi-dimensional differences—spanning absorption, conversion kinetics, cellular potency, and gene expression signatures—render FX a non-interchangeable tool compound and a unique analytical reference standard that demands compound-specific validation in any procurement or experimental design decision.

PK divergence FX shows distinct oral absorption and conversion kinetics; the reported 10× higher AUC vs. NIV means exposure profiles cannot be extrapolated from NIV or DON data.

Cytotoxicity gap Direct comparisons rank FX > NIV > DON; the magnitude of difference (up to 158-fold in some cell models) means DON or NIV cannot serve as potency references for FX.

Pathway specificity Transcriptomic profiling reveals FX activates intestinal inflammatory pathways not engaged by DON; experimental outcomes obtained with DON do not directly transfer to FX-mediated toxicity.

• [1] Poapolathep A, Sugita-Konishi Y, Doi K, Kumagai S. The fates of trichothecene mycotoxins, nivalenol and fusarenon-X, in mice. Toxicon. 2003 Jun;41(8):1047-54. doi:10.1016/s0041-0101(03)00089-8 View Source
• [2] Fornelli F, Minervini F, Logrieco A. Cytotoxicity of fungal metabolites to lepidopteran (Spodoptera frugiperda) cell line (SF-9). J Invertebr Pathol. 2004 Feb;85(2):74-9. doi:10.1016/j.jip.2004.01.002 View Source
• [3] Alassane-Kpembi I, Gerez JR, Cossalter AM, et al. Intestinal toxicity of the type B trichothecene mycotoxin fusarenon-X: whole transcriptome profiling reveals new signaling pathways. Sci Rep. 2017;7(1):7530. doi:10.1038/s41598-017-07197-2 View Source

FX Comparative Evidence vs. Key Analogs

Insect Cell Cytotoxicity Ranking vs. DON

In a direct head-to-head MTT cytotoxicity assay using Spodoptera frugiperda (SF-9) insect cells, FX yielded an IC50 of 0.3 µM, compared to 47.6 µM for deoxynivalenol (DON) and 5.3 µM for nivalenol (NIV) [1]. This corresponds to a 158-fold greater cytotoxicity versus DON and an 18-fold advantage over NIV. By Trypan blue dye exclusion, the CC50 values were FX 0.4 µM, DON 45.0 µM, and NIV 9.5 µM, confirming the same potency rank order with an alternative viability endpoint. The assay further positioned FX alongside the highly toxic type A trichothecene diacetoxyscirpenol (DAS; IC50 0.5 µM), underscoring FX's exceptionally steep dose-response profile.

Insect Cell IC50

Head-to-head

FX: 0.3 µM · DON: 47.6 µM (158× diff); NIV: 5.3 µM
Trypan blue CC50: FX 0.4 µM · DON 45.0 µM

Supports cytotoxicity assay sensitivity ranking

SF-9 lepidopteran cells, 48 h, MTT/Trypan blue

Evidence Dimension	In vitro cytotoxicity (MTT IC50 and Trypan blue CC50)
Target Compound Data	FX: MTT IC50 = 0.3 µM; Trypan blue CC50 = 0.4 µM
Comparator Or Baseline	DON: MTT IC50 = 47.6 µM, CC50 = 45.0 µM; NIV: MTT IC50 = 5.3 µM, CC50 = 9.5 µM; DAS: MTT IC50 = 0.5 µM
Quantified Difference	FX is 158-fold more cytotoxic than DON and 18-fold more cytotoxic than NIV by MTT assay. FX potency ≈ DAS.
Conditions	SF-9 lepidopteran cell line, 48-hour exposure, MTT and Trypan blue assays

Why This Matters

This differential enables researchers to use FX as a high-sensitivity detection probe in trichothecene screening assays or as a potent positive control that requires picomolar to low nanomolar concentrations, minimizing solvent interference and off-target effects that plague less potent analogs.

• [1] Fornelli F, Minervini F, Logrieco A. Cytotoxicity of fungal metabolites to lepidopteran (Spodoptera frugiperda) cell line (SF-9). J Invertebr Pathol. 2004 Feb;85(2):74-9. doi:10.1016/j.jip.2004.01.002 View Source

Human T-Lymphocyte Cytotoxicity Comparison

A direct comparative MTT cytotoxicity study in Jurkat human T cells established the unambiguous potency rank order FX > NIV > DON for individual toxin exposures [1]. The study further demonstrated that binary and ternary mixtures at high concentrations exhibit antagonism rather than additivity—the combined IC50 of the ternary mixture (DON + NIV + FX) was higher than that of FX alone, indicating that the strongest individual toxicant, FX, governs the overall mixture behavior. At IC75 concentrations, apoptosis induction was significantly elevated in all treatment groups versus control, but no significant differences were observed among single-toxin groups, suggesting FX achieves equivalent maximal apoptotic effect at a lower molar concentration.

Human T‑Cell Rank

Head-to-head

Individual IC50 rank: FX > NIV > DON
Ternary mixture IC50: FX alone most potent; antagonism observed

Supports immunotoxicity model dynamic range assessment

Jurkat human T cells, MTT, single and combination exposures

Evidence Dimension	Cytotoxicity to human T lymphocytes (IC50 rank order; mixture interaction analysis)
Target Compound Data	FX: highest individual toxicity (lowest IC50); mixture IC50 rank: FX > DON + FX > NIV + FX > DON + NIV + FX
Comparator Or Baseline	NIV (intermediate), DON (lowest individual toxicity)
Quantified Difference	Individual IC50 rank: FX > NIV > DON. Ternary mixture IC50 rank: FX alone still most potent; antagonism observed in mixtures.
Conditions	Jurkat human T lymphocytic cell line, MTT assay, single and combined exposure matrices

Why This Matters

For immunotoxicity model development, FX provides the largest dynamic range and highest sensitivity, enabling dose-response studies at concentrations where DON would show negligible effect. The antagonistic mixture data also caution against assuming additive risk when FX co-occurs with other trichothecenes in natural contamination scenarios.

• [1] Aupanun S, Phuektes P, Poapolathep S, Alassane-Kpembi I, Oswald IP, Poapolathep A. Individual and combined cytotoxicity of major trichothecenes type B, deoxynivalenol, nivalenol, and fusarenon-X on Jurkat human T cells. Toxicon. 2019 Mar 15;160:29-37. doi:10.1016/j.toxicon.2019.02.006 View Source

Oral Toxicokinetics vs. Nivalenol in Mice

In a rigorously controlled comparative fate study, mice received equivalent oral doses of ³H-labeled FX or ³H-labeled nivalenol [1]. FX administration resulted in a 5-fold higher peak plasma radioactivity (Cmax) and a 10-fold larger area under the plasma concentration–time curve (AUC) compared to NIV dosing. Radioactivity was excreted predominantly via urine in FX-treated mice but via feces in NIV-treated mice, indicating fundamentally different absorption pathways. HPLC analysis confirmed that FX is rapidly deacetylated to NIV by liver and kidney homogenates after absorption, establishing that the superior systemic exposure is driven by enhanced gastrointestinal absorption of the acetylated prodrug rather than slower elimination.

Oral PK in Mice

Head-to-head

Cmax ratio FX/NIV ≈ 5; AUC ratio FX/NIV ≈ 10
Urinary excretion dominant for FX, fecal for NIV

Supports oral prodrug toxicokinetic modeling

Male mice, single oral gavage, ³H-labeled compounds

Evidence Dimension	Pharmacokinetic parameters after oral administration
Target Compound Data	FX: plasma Cmax 5× higher, AUC 10× higher than NIV; predominant urinary excretion; rapid hepatic/renal conversion to NIV
Comparator Or Baseline	Nivalenol (NIV): lower Cmax, lower AUC, predominant fecal excretion
Quantified Difference	Cmax ratio FX/NIV ≈ 5; AUC ratio FX/NIV ≈ 10
Conditions	Male mice, single oral gavage, ³H-labeled FX and NIV, radioactivity monitoring in plasma, urine, feces

Why This Matters

This pharmacokinetic distinction is critical for in vivo study design: FX achieves effective NIV tissue concentrations at substantially lower administered doses than NIV itself, reducing required compound quantities for oral toxicology protocols while also explaining the higher oral acute toxicity of FX versus NIV repeatedly observed in rodent studies.

• [1] Poapolathep A, Sugita-Konishi Y, Doi K, Kumagai S. The fates of trichothecene mycotoxins, nivalenol and fusarenon-X, in mice. Toxicon. 2003 Jun;41(8):1047-54. doi:10.1016/s0041-0101(03)00089-8 View Source

Intestinal Inflammatory Transcriptomics vs. DON

Whole-transcriptome microarray profiling of porcine intestinal explants exposed to FX versus DON revealed that FX induces quantitatively more potent intestinal inflammation and engages specific signaling pathways not targeted by DON [1]. While both mycotoxins down-regulated overlapping gene sets related to epithelial integrity, the study identified pathway-level divergence that persisted despite the two compounds sharing a common mechanism of ribosomal inhibition. The authors concluded that the molecular mechanisms of toxicity are 'similar in many ways' but emphasized specific pathways targeted by each mycotoxin, 'highlighting the need for specific mechanism-based risk assessments of Fusarium mycotoxins.' Direct quantitative fold-change transcript abundance data are available in the publication's supplementary datasets.

Intestinal Transcriptome

Head-to-head

FX: greater inflammatory gene induction magnitude and FX‑specific pathway activation vs. DON
Quantitative fold‑change data in study datasets

Supports mechanism-based risk assessment and FX biomarker discovery

Porcine jejunal explants, whole transcriptome microarray

Evidence Dimension	Intestinal transcriptomic response (inflammatory gene expression intensity; pathway targeting specificity)
Target Compound Data	FX: greater overall magnitude of inflammatory gene induction; FX-specific pathway activation signatures
Comparator Or Baseline	Deoxynivalenol (DON): lower inflammatory induction magnitude; distinct pathway targeting pattern
Quantified Difference	Qualitative/quantitative divergence demonstrated at transcriptome-wide level; specific gene lists and fold-changes provided in study datasets
Conditions	Porcine jejunal explant model, whole transcriptome microarray (Agilent), FX and DON at comparable cytotoxic concentrations

Why This Matters

For mechanistic toxicology and risk assessment research, this transcriptome-level differentiation confirms that FX cannot serve as a surrogate for DON in intestinal toxicity studies. FX-specific gene expression fingerprints may serve as unique biomarkers of FX exposure in complex co-contamination scenarios, supporting forensic mycotoxin source attribution and hazard characterization.

• [1] Alassane-Kpembi I, Gerez JR, Cossalter AM, et al. Intestinal toxicity of the type B trichothecene mycotoxin fusarenon-X: whole transcriptome profiling reveals new signaling pathways. Sci Rep. 2017;7(1):7530. doi:10.1038/s41598-017-07197-2 View Source

Respiratory Epithelial Cytotoxicity Profile

A side-by-side comparative study assessed the cytotoxicity of DON, NIV, and FX across four human respiratory epithelial models: primary nasal (hAECN) and bronchial (hAECB) cells, and immortalized bronchial (16HBE14o-) and alveolar (A549) cell lines [1]. FX was consistently the most toxic compound in all cell types tested. Notably, A549 alveolar cells exhibited marked resistance to all three mycotoxins, whereas primary nasal cells showed the highest overall sensitivity, highlighting cell-type-specific vulnerability. At low, occupationally relevant concentrations, FX also induced differential IL-6 and IL-8 cytokine release patterns compared to DON and NIV, with NIV and FX but not DON stimulating IL-6 release from hAECB and A549 cells at sub-cytotoxic concentrations.

Respiratory Epithelium

Head-to-head

FX highest cytotoxicity in all four cell types; induces IL‑6 and IL‑8 at sub‑cytotoxic levels in hAECB and A549 (not DON)

Supports inhalation toxicology study design and cytokine profiling

Primary nasal/bronchial cells; 16HBE14o‑, A549 lines; MTT, ELISA

Evidence Dimension	Cytotoxicity and cytokine induction across human respiratory epithelial cell types
Target Compound Data	FX: highest cytotoxicity in all cell types; induces IL-6 and IL-8 at low concentrations in specific cell models
Comparator Or Baseline	DON and NIV: lower cytotoxicity; differential cytokine induction profiles (e.g., FX and NIV but not DON induce IL-6 in hAECB and A549)
Quantified Difference	FX > DON and NIV across all four cell types; cell-type sensitivity ranking: hAECN ≈ hAECB > 16HBE14o- > A549 (resistant)
Conditions	Primary human nasal (hAECN) and bronchial (hAECB) epithelial cells; 16HBE14o- and A549 cell lines; MTT cytotoxicity assay; ELISA for IL-6/IL-8

Why This Matters

For occupational inhalation hazard assessment—particularly grain dust exposure in agricultural workers—FX demands independent toxicological evaluation because its higher epithelial cytotoxicity and its capacity to trigger pro-inflammatory cytokine release at low doses may drive respiratory health risks not captured by DON or NIV reference data.

• [1] Ferreira Lopes S, Vacher G, Ciarlo E, et al. Primary and Immortalized Human Respiratory Cells Display Different Patterns of Cytotoxicity and Cytokine Release upon Exposure to Deoxynivalenol, Nivalenol and Fusarenon-X. Toxins (Basel). 2017 Oct 25;9(11):337. doi:10.3390/toxins9110337 View Source

In Vivo Lymphoid Apoptosis Induction

In an in vivo comparative study, 3-week-old male ICR mice received a single oral dose of FX, DON, NIV, or their binary/ternary mixtures and were sacrificed 12 hours post-exposure for histopathological and molecular analysis of lymphoid tissues [1]. FX-treated mice alone displayed marked nuclear condensation, lymphocyte fragmentation, and abundant TUNEL-positive and Caspase-3-positive apoptotic cells in the thymic cortex, germinal centers of Peyer's patches, and spleen. Strikingly, mice receiving binary (DON+FX, NIV+FX) or ternary (DON+NIV+FX) mixtures showed substantially less lymphoid apoptosis than FX-alone animals. FX mono-exposure significantly up-regulated Bax, Caspase-3, Caspase-9, and Trp53 mRNA expression in Peyer's patches and thymus, while mixture groups exhibited diminished pro-apoptotic gene induction. This negative interaction pattern indicates that FX's in vivo apoptotic potency is attenuated when co-administered with other type B trichothecenes.

In Vivo Lymphoid Apoptosis

Head-to-head

FX alone: marked thymic/Peyer’s patch apoptosis; Bax, Casp3, Casp9, Trp53 up‑regulation
Mixtures antagonize FX‑induced apoptosis

Supports in vivo immunotoxicity modeling with high signal‑to‑noise ratio

ICR mice, single oral dose, sacrifice 12 h, TUNEL/IHC/qPCR

Evidence Dimension	In vivo lymphoid tissue apoptosis and pro-apoptotic gene expression
Target Compound Data	FX alone: marked apoptosis in thymus, Peyer's patches, spleen; significant up-regulation of Bax, Caspase-3, Caspase-9, Trp53 mRNA
Comparator Or Baseline	DON alone, NIV alone: minimal lymphoid apoptosis; binary and ternary mixtures: reduced apoptosis vs. FX alone
Quantified Difference	FX induces substantially more lymphoid apoptosis than DON or NIV individually; mixture co-exposure antagonizes FX-induced apoptosis (qualitative difference confirmed by TUNEL, Caspase-3 IHC, and qPCR)
Conditions	Male ICR mice, 3 weeks old, single oral gavage, sacrifice at 12 h post-exposure, histopathology, TUNEL assay, Caspase-3 immunohistochemistry, qRT-PCR

Why This Matters

This evidence positions FX as the preferred single-agent tool for in vivo studies of trichothecene-induced immunotoxicity and lymphocyte apoptosis, delivering a robust and reproducible thymic-atrophy phenotype that is attenuated in mixture scenarios. For researchers designing animal models of acute immunotoxicity, FX provides the strongest signal-to-noise ratio among the commonly encountered type B trichothecenes.

• [1] Aupanun S, Poapolathep S, Giorgi M, Imsilp K, Poapolathep A. Individual and combined mycotoxins deoxynivalenol, nivalenol, and fusarenon-X induced apoptosis in lymphoid tissues of mice after oral exposure. Toxicon. 2019 Jul;165:83-94. doi:10.1016/j.toxicon.2019.04.017 View Source

FX Key Research & Application Scenarios

In Vitro Cytotoxicity Positive Control

FX's IC50 of 0.3 µM in SF-9 insect cells (158-fold below DON) and its consistent rank as the most potent type B trichothecene across human Jurkat T cells and respiratory epithelial models make it an ideal high-sensitivity positive control for cytotoxicity screening assays. Laboratories developing MTT-, LDH-, or BrdU-based bioassays for trichothecene detection can use FX at sub-micromolar concentrations to establish lower-bound sensitivity benchmarks and calibrate dose-response curves, reducing solvent interference inherent to the higher concentrations required for DON or NIV [4][2]. This application is supported by the direct head-to-head IC50 data established in Section 3.

In Vivo Immunotoxicity & Apoptosis Modeling

FX administered as a single oral gavage to mice induces robust, histologically confirmed lymphocyte apoptosis in thymus, Peyer's patches, and spleen, accompanied by significant up-regulation of Bax, Caspase-3, Caspase-9, and Trp53 mRNA—a phenotype that is markedly attenuated when FX is combined with other type B trichothecenes. Researchers requiring a reproducible, high-effect-size in vivo model of acute immunotoxicity or thymic atrophy should procure FX as a single agent to maximize experimental signal strength and minimize mixture antagonism confounding variables [4]. The comparative in vivo apoptosis data are detailed in Section 3, Evidence Items 2 and 6.

Toxicokinetics & Prodrug Conversion Research

FX's unique pharmacokinetic profile—delivering 5-fold higher Cmax and 10-fold higher AUC of nivalenol than direct NIV administration—makes it the compound of choice for oral bioavailability and prodrug metabolism studies involving type B trichothecenes. Investigators studying gastrointestinal absorption barriers, first-pass hepatic deacetylation, or renal conversion kinetics can use FX to probe the contribution of the 4-acetyl moiety to membrane permeability and systemic exposure, while simultaneously tracking the time course of NIV appearance as a metabolite biomarker [4]. This scenario is directly derived from the pharmacokinetic head-to-head evidence presented in Section 3, Evidence Item 3.

Inhalation Toxicology & Occupational Hazard Assessment

Given the higher cytotoxicity of FX over DON and NIV in all tested human respiratory epithelial cell types, and its ability to induce pro-inflammatory IL-6 and IL-8 release at sub-cytotoxic concentrations in primary nasal and bronchial cells, FX is the appropriate reference standard for inhalation toxicology studies targeting grain dust exposure scenarios. Procurement of FX (rather than DON alone) is warranted when the research objective is to model worst-case respiratory hazard or to differentiate compound-specific inflammatory pathway activation in airway epithelial models [4]. Supporting evidence is provided in Section 3, Evidence Item 5.

Application

Selection Property

Validation Focus

In vitro cytotoxicity screening

Reported steep dose‑response profile vs. DON/NIV

Comparative IC50 ranking across insect, T‑cell and respiratory models

In vivo immunotoxicity & apoptosis modeling

Single‑agent lymphoid apoptosis phenotype; mixture antagonism documented

Thymic/Peyer’s patch apoptosis endpoints and pro‑apoptotic gene expression

Toxicokinetics & prodrug conversion

Higher oral exposure and rapid deacetylation to NIV

Prodrug absorption, first‑pass metabolism, and AUC/Cmax comparisons

Inhalation toxicology research

Respiratory epithelial cytokine induction pattern distinct from DON

Cell‑type‑specific cytotoxicity and IL‑6/IL‑8 release in primary airway models

• [1] Fornelli F, Minervini F, Logrieco A. Cytotoxicity of fungal metabolites to lepidopteran (Spodoptera frugiperda) cell line (SF-9). J Invertebr Pathol. 2004 Feb;85(2):74-9. doi:10.1016/j.jip.2004.01.002 View Source
• [2] Aupanun S, Phuektes P, Poapolathep S, Alassane-Kpembi I, Oswald IP, Poapolathep A. Individual and combined cytotoxicity of major trichothecenes type B, deoxynivalenol, nivalenol, and fusarenon-X on Jurkat human T cells. Toxicon. 2019 Mar 15;160:29-37. doi:10.1016/j.toxicon.2019.02.006 View Source
• [3] Poapolathep A, Sugita-Konishi Y, Doi K, Kumagai S. The fates of trichothecene mycotoxins, nivalenol and fusarenon-X, in mice. Toxicon. 2003 Jun;41(8):1047-54. doi:10.1016/s0041-0101(03)00089-8 View Source
• [4] Ferreira Lopes S, Vacher G, Ciarlo E, et al. Primary and Immortalized Human Respiratory Cells Display Different Patterns of Cytotoxicity and Cytokine Release upon Exposure to Deoxynivalenol, Nivalenol and Fusarenon-X. Toxins (Basel). 2017 Oct 25;9(11):337. doi:10.3390/toxins9110337 View Source